Cas no 1280786-95-9 (tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate)

• Product Name: tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate
• CAS No: 1280786-95-9
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• MDL: MFCD18783202
• CID: 1025217
• PubChem ID: 53217456
• Update Time: 2025-10-31

tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate
• tert-butyl N-(5-bromopyridin-2-yl)-N-propylcarbamate
• AKOS015892244
• MFCD18783202
• BS-20605
• CS-0211839
• A889063
• tert-Butyl (5-bromopyridin-2-yl)propylcarbamate
• Carbamic acid, N-(5-bromo-2-pyridinyl)-N-propyl-, 1,1-dimethylethyl ester
• tert-Butyl(5-bromopyridin-2-yl)(propyl)carbamate
• 1280786-95-9
• 2-(N-BOC-N-Propylamino)-5-bromopyridine
• DTXSID90682495
• tert-Butyl 5-bromopyridin-3-yl(propyl)carbamate

• MDL： MFCD18783202
• Inchi： 1S/C13H19BrN2O2/c1-5-8-16(12(17)18-13(2,3)4)11-7-6-10(14)9-15-11/h6-7,9H,5,8H2,1-4H3
• InChI Key： VZDUUOKOSIHTEL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 314.06300
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43000
• LogP: 3.99560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate

Professional Introduction to Compound with CAS No 1280786-95-9 and Product Name Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate

Compound with the CAS number 1280786-95-9 and the product name Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate consists of a carbamate functional group linked to a propyl chain, which is further connected to a 5-bromopyridine moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of the bromine atom on the pyridine ring enhances its reactivity, facilitating further derivatization and modification for tailored applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating halogenated substituents. The compound Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate has been extensively studied for its role in the development of novel therapeutic agents. Its ability to serve as a versatile building block in medicinal chemistry has led to its incorporation in numerous synthetic pathways aimed at creating molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate is its utility in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromopyridine moiety, in particular, has been shown to interact effectively with ATP-binding pockets of kinases, thereby modulating their activity. This interaction is crucial for developing targeted therapies that can selectively inhibit aberrant signaling pathways associated with diseases such as leukemia and rheumatoid arthritis.

Recent advancements in computational chemistry have further highlighted the significance of Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate as a key intermediate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug candidates designed to interact with specific protein targets. The carbamate group, for instance, provides a stable framework for covalent bond formation with biomolecules, enhancing binding affinity and prolonging drug action. These insights have guided researchers in optimizing synthetic routes to maximize yield and purity while maintaining structural integrity.

The pharmaceutical industry has also recognized the potential of Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate as a scaffold for developing antiviral agents. The bromine substituent on the pyridine ring facilitates cross-coupling reactions, enabling the introduction of diverse functional groups that can enhance antiviral activity. This flexibility has been leveraged in designing molecules that target viral proteases and polymerases, thereby inhibiting replication and spread of pathogens such as HIV and influenza.

Moreover, Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate has found applications in agrochemical research. Its structural features make it an effective precursor for synthesizing compounds that exhibit herbicidal and pesticidal properties. By modifying its chemical structure, researchers have developed novel agrochemicals that offer improved environmental safety profiles while maintaining high efficacy against pests and weeds.

The synthesis of Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and minimal byproducts. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These techniques not only enhance efficiency but also allow for greater customization of the final product, catering to specific research needs.

In conclusion, Tert-Butyl (5-bromopyridin-2-yl)(propyl)carbamate represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, its significance is expected to grow even further, driving advancements in drug discovery and molecular medicine.